Cas no 1392484-71-7 (7-bromo-3-(4-methoxybenzyl)thieno3,2-dpyrimidine-2,4(1h,3h)-dione)

• Product Name: 7-bromo-3-(4-methoxybenzyl)thieno3,2-dpyrimidine-2,4(1h,3h)-dione
• CAS No: 1392484-71-7
• MF: C₁₄H₁₁BrN₂O₃S
• MW: 367.217741250992
• CID: 1028544
• PubChem ID: 71711045
• Update Time: 2025-06-14

7-bromo-3-(4-methoxybenzyl)thieno3,2-dpyrimidine-2,4(1h,3h)-dione Chemical and Physical Properties

Names and Identifiers

• 7-Bromo-3-(4-methoxybenzyl)thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione
• 7-bromo-3-[(4-methoxyphenyl)methyl]-1H-thieno[3,2-d]pyrimidine-2,4-dione
• 7-Bromo-3-[(4-methoxyphenyl)methyl]thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione
• 1392484-71-7
• G11461
• 7-bromo-4-hydroxy-3-[(4-methoxyphenyl)methyl]thieno[3,2-d]pyrimidin-2-one
• DTXSID10856737
• 7-bromo-3-(4-methoxybenzyl)thieno3,2-dpyrimidine-2,4(1h,3h)-dione

• Inchi： 1S/C14H11BrN2O3S/c1-20-9-4-2-8(3-5-9)6-17-13(18)12-11(16-14(17)19)10(15)7-21-12/h2-5,7H,6H2,1H3,(H,16,19)
• InChI Key： ZWVXWPNJBUJPPN-UHFFFAOYSA-N
• SMILES： BrC1=CSC2C(N(C(NC=21)=O)CC1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 365.96738g/mol
• Monoisotopic Mass: 365.96738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 86.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 7-bromo-3-(4-methoxybenzyl)thieno3,2-dpyrimidine-2,4(1h,3h)-dione

Comprehensive Overview of 7-bromo-3-(4-methoxybenzyl)thieno[3,2-d]pyrimidine-2,4(1h,3h)-dione (CAS No. 1392484-71-7)

In the realm of heterocyclic chemistry, 7-bromo-3-(4-methoxybenzyl)thieno[3,2-d]pyrimidine-2,4(1h,3h)-dione (CAS No. 1392484-71-7) has emerged as a compound of significant interest due to its unique structural features and potential applications in pharmaceutical research. This thienopyrimidine derivative combines a bromine substituent at the 7-position with a 4-methoxybenzyl group at the 3-position, offering a versatile scaffold for drug discovery. Researchers are particularly intrigued by its potential as a building block for kinase inhibitors and other biologically active molecules, aligning with current trends in targeted therapy development.

The molecular structure of 7-bromo-3-(4-methoxybenzyl)thieno[3,2-d]pyrimidine-2,4(1h,3h)-dione features a fused thieno[3,2-d]pyrimidine core, which is increasingly recognized in medicinal chemistry for its similarity to purine bases. This structural analogy allows for potential interactions with biological targets, making it relevant to current searches about "small molecule drug design" and "heterocyclic compounds in pharmaceuticals." The presence of both electron-withdrawing (bromo) and electron-donating (methoxybenzyl) groups creates an interesting electronic profile that could influence binding affinity and metabolic stability – key considerations in modern drug development.

Recent literature highlights growing interest in thienopyrimidine derivatives as potential modulators of various biological pathways. While CAS 1392484-71-7 itself may not yet have extensive clinical data, its structural relatives have shown promise in addressing contemporary health challenges, connecting to popular search terms like "cancer research compounds" and "neurodegenerative disease drug candidates." The compound's bromine substitution pattern particularly resonates with current medicinal chemistry strategies that favor halogen bonding interactions for enhanced target engagement.

From a synthetic chemistry perspective, 7-bromo-3-(4-methoxybenzyl)thieno[3,2-d]pyrimidine-2,4(1h,3h)-dione offers multiple sites for further functionalization, making it valuable for combinatorial chemistry approaches. This aligns with frequent searches about "structure-activity relationship studies" and "lead compound optimization." The methoxybenzyl protecting group strategy incorporated in its structure reflects common practices in organic synthesis that balance reactivity and stability during multi-step preparations.

Analytical characterization of CAS 1392484-71-7 typically involves advanced techniques like NMR spectroscopy and mass spectrometry, topics frequently searched by chemistry professionals. The compound's moderate polarity and aromatic character make it suitable for various separation methods, connecting to practical laboratory concerns about "compound purification strategies" and "HPLC method development." These technical aspects contribute to its utility in both academic and industrial research settings.

Environmental and safety considerations for 7-bromo-3-(4-methoxybenzyl)thieno[3,2-d]pyrimidine-2,4(1h,3h)-dione follow standard laboratory protocols for handling organic compounds. While not classified as high-risk, proper precautions are recommended when working with brominated compounds, addressing common workplace safety queries. The growing emphasis on green chemistry has also prompted interest in sustainable synthetic routes to such heterocycles, linking to trending searches about "eco-friendly synthesis methods."

The commercial availability of 1392484-71-7 through specialty chemical suppliers makes it accessible for research purposes, though its applications remain primarily in the exploratory phase. This positions the compound within current discussions about "translational research" and "hit-to-lead development." As interest grows in privileged structures for drug discovery, thienopyrimidine-based compounds like this one continue to attract attention from both computational and experimental researchers.

Future research directions for 7-bromo-3-(4-methoxybenzyl)thieno[3,2-d]pyrimidine-2,4(1h,3h)-dione may explore its potential in emerging therapeutic areas, responding to searches about "personalized medicine targets" and "multi-target drug design." The compound's structural features suggest possible utility in fragment-based drug discovery, a hot topic in pharmaceutical innovation. As the scientific community continues to investigate novel heterocyclic systems, this brominated thienopyrimidine derivative represents an interesting case study in rational drug design principles.

In summary, CAS 1392484-71-7 exemplifies the ongoing importance of heterocyclic chemistry in addressing modern biomedical challenges. Its combination of a thieno[3,2-d]pyrimidine core with strategic bromo and methoxybenzyl substitutions offers multiple angles for scientific exploration, from fundamental structure-property relationships to potential therapeutic applications. As research progresses, this compound may contribute valuable insights to the expanding repertoire of drug discovery tools and strategies.